Cas no 896657-11-7 (4-(2,3-Dimethylphenoxy)butanenitrile)

• Product Name: 4-(2,3-Dimethylphenoxy)butanenitrile
• CAS No: 896657-11-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5730560
• Update Time: 2025-06-22

4-(2,3-Dimethylphenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• STL364563
• Z54457131
• AKOS000184668
• 4-(2,3-dimethylphenoxy)butanenitrile
• 896657-11-7
• EN300-66791
• Butanenitrile, 4-(2,3-dimethylphenoxy)-
• 4-(2,3-Dimethylphenoxy)butanenitrile

• Inchi： 1S/C12H15NO/c1-10-6-5-7-12(11(10)2)14-9-4-3-8-13/h5-7H,3-4,9H2,1-2H3
• InChI Key： OMJJDWCZJGCLHW-UHFFFAOYSA-N
• SMILES： O(CCCC#N)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±27.0 °C(Predicted)

Additional information on 4-(2,3-Dimethylphenoxy)butanenitrile

4-(2,3-Dimethylphenoxy)butanenitrile: An Overview of CAS No. 896657-11-7

4-(2,3-Dimethylphenoxy)butanenitrile (CAS No. 896657-11-7) is a versatile organic compound that has garnered significant attention in the fields of chemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, offers a range of potential applications in various scientific and industrial contexts. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4-(2,3-Dimethylphenoxy)butanenitrile.

The molecular formula of 4-(2,3-Dimethylphenoxy)butanenitrile is C₁₃H₁₇NO, and it has a molecular weight of approximately 203.28 g/mol. The compound features a butanenitrile backbone with a 2,3-dimethylphenyl substituent attached via an ether linkage. This structural arrangement imparts unique physical and chemical properties to the molecule, making it an intriguing subject for both academic and industrial research.

In terms of physical properties, 4-(2,3-Dimethylphenoxy)butanenitrile is typically a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's boiling point is around 250°C at atmospheric pressure, and it has a density of approximately 1.05 g/cm³.

The synthesis of 4-(2,3-Dimethylphenoxy)butanenitrile can be achieved through several methods. One common approach involves the reaction of 2,3-dimethylphenol with 4-bromobutanenitrile in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Another method involves the coupling of 4-cyanobutyl chloride with 2,3-dimethylphenol using a transition metal catalyst like palladium(II) acetate.

4-(2,3-Dimethylphenoxy)butanenitrile has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science. Recent research has focused on its biological activities and potential therapeutic uses. For instance, studies have shown that 4-(2,3-Dimethylphenoxy)butanenitrile exhibits moderate anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be further investigated for its potential use in treating inflammatory diseases.

In addition to its biological activities, 4-(2,3-Dimethylphenoxy)butanenitrile has also been explored for its potential as a building block in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the preparation of various functionalized derivatives with enhanced properties. For example, researchers have used 4-(2,3-Dimethylphenoxy)butanenitrile as a precursor to synthesize novel polymers with improved thermal stability and mechanical strength.

The environmental impact of 4-(2,3-Dimethylphenoxy)butanenitrile is another area of interest for researchers. Studies have shown that the compound is relatively stable under normal environmental conditions and does not readily degrade into harmful byproducts. However, proper disposal methods should be followed to minimize any potential ecological risks associated with its use.

In conclusion, 4-(2,3-Dimethylphenoxy)butanenitrile (CAS No. 896657-11-7) is a multifaceted compound with promising applications in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that 4-(2,3-Dimethylphenoxy)butanenitrile will play an increasingly important role in advancing scientific knowledge and technological innovation.